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Compound of Interest

Compound Name: Diphenyltin Dichloride-d10

Cat. No.: B15557519 Get Quote

A Technical Guide to Diphenyltin Dichloride-d10
for Researchers
For Immediate Release

This technical guide provides a comprehensive overview of Diphenyltin Dichloride-d10, a

deuterated organotin compound, for researchers, scientists, and professionals in drug

development. This document outlines its commercial availability, key chemical properties, and

potential applications, with a focus on its role in analytical and biological research.

Introduction
Diphenyltin Dichloride-d10 ((C₆D₅)₂SnCl₂) is the deuterated analog of Diphenyltin Dichloride.

The incorporation of ten deuterium atoms on the phenyl rings makes it a valuable tool in

various research applications, particularly as an internal standard for mass spectrometry-based

quantification of the unlabeled compound. Its structural similarity to the parent compound, but

with a distinct mass, allows for precise and accurate measurements in complex biological

matrices.

Recent research has also pointed towards the potential of organotin compounds, including

diphenyltin derivatives, to interact with biological pathways. Notably, the unlabeled counterpart

is suggested to be an inhibitor of the MDM2-p53 interaction, a critical pathway in cancer
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biology.[1] This suggests that Diphenyltin Dichloride-d10 could be a useful tool in studying

the mechanism of action of such compounds.

Commercial Availability and Suppliers
Diphenyltin Dichloride-d10 is available from a select number of specialized chemical

suppliers. While pricing is often available upon request, this guide summarizes the publicly

available information on suppliers, catalog numbers, and available quantities to aid in

procurement.

Supplier
Catalog
Number

Available
Quantities

Purity Notes

LGC Standards TRC-D491987 10 mg, 100 mg Not specified

Available in neat

form. Price on

request.[2]

Santa Cruz

Biotechnology,

Inc.

sc-225303 Not specified Not specified Price on request.

MedChemExpres

s
HY-144105S 1 mg, 5 mg >98%

Price on request.

[1]

CymitQuimica Not specified 10g Min. 95%

Lists the

unlabeled

compound with

pricing, and

indicates

availability of the

d10 version.[3]

Toronto

Research

Chemicals (TRC)

D491987 Not specified Not specified

Distributed

through various

vendors.

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers

directly for the most up-to-date information.
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Physicochemical Properties
Property Value

Molecular Formula C₁₂D₁₀Cl₂Sn

Molecular Weight 353.88 g/mol [2]

CAS Number 1135-99-5 (unlabeled)

Appearance White to off-white solid

Solubility Soluble in organic solvents such as DMSO.

Applications in Research
Internal Standard for Mass Spectrometry
The primary application of Diphenyltin Dichloride-d10 is as an internal standard in

quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS). Its key advantages include:

Similar Chemical Behavior: Being structurally identical to the analyte (Diphenyltin Dichloride),

it co-elutes and ionizes similarly, correcting for variations in sample preparation and

instrument response.

Distinct Mass-to-Charge Ratio: The mass difference of 10 Da allows for easy differentiation

from the unlabeled analyte in the mass spectrometer, preventing signal overlap.

Mechanistic Studies of Biological Pathways
The unlabeled form of Diphenyltin Dichloride has been identified as a potential inhibitor of the

MDM2-p53 interaction.[1] This pathway is a key regulator of cell cycle and apoptosis, and its

disruption is a hallmark of many cancers. The p53 tumor suppressor protein is negatively

regulated by the MDM2 oncoprotein, which targets p53 for proteasomal degradation. Inhibition

of the MDM2-p53 interaction can lead to the stabilization and activation of p53, resulting in cell

cycle arrest and apoptosis in cancer cells.

Diphenyltin Dichloride-d10 can be a valuable tool for researchers studying this pathway. Its

use in techniques like isotope-resolved mass spectrometry can help in tracing the compound's
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metabolic fate and identifying its binding partners within the cell.

Experimental Considerations
While specific experimental protocols for Diphenyltin Dichloride-d10 are not widely published,

general procedures for using deuterated internal standards in mass spectrometry can be

followed.

General Protocol for Use as an Internal Standard
Stock Solution Preparation: Prepare a stock solution of Diphenyltin Dichloride-d10 in a

suitable organic solvent (e.g., DMSO, Methanol) at a known concentration.

Spiking: Add a known amount of the internal standard stock solution to all samples,

calibration standards, and quality control samples at the beginning of the sample preparation

process.

Sample Preparation: Perform the necessary extraction, derivatization (if required), and

cleanup steps.

LC-MS/GC-MS Analysis: Analyze the samples using an appropriate chromatographic

method coupled to a mass spectrometer. Monitor the specific mass transitions for both the

analyte (Diphenyltin Dichloride) and the internal standard (Diphenyltin Dichloride-d10).

Quantification: Calculate the analyte concentration by determining the ratio of the analyte

peak area to the internal standard peak area and comparing it to a calibration curve.

Visualizing the MDM2-p53 Signaling Pathway
The following diagram illustrates the proposed mechanism of action of Diphenyltin Dichloride

as an inhibitor of the MDM2-p53 interaction, leading to tumor suppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and availability of Diphenyltin
Dichloride-d10.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557519#commercial-suppliers-and-availability-of-
diphenyltin-dichloride-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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